Cas no 3555-80-4 (11-cis,13-cis-Retinoic Acid >90%)

• Product Name: 11-cis,13-cis-Retinoic Acid >90%
• CAS No: 3555-80-4
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 825641
• PubChem ID: 10881132
• Update Time: 2025-05-24

11-cis,13-cis-Retinoic Acid >90% Chemical and Physical Properties

Names and Identifiers

• 11-cis,13-cis-Retinoic Acid
• 11-cis,13-cis-
• 11-cis,13-cis-Retino
• (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
• (7E,9Z,11E,13E)-retinoic acid
• 9-cis retinoic acid
• 9-cis-retinoic acid
• Accutane Roche
• Alitretinoin
• Atra-IV
• Ketrel
• Lsotretinoin
• Retisol-A
• Stieva-A
• Stieva-a Forte
• Tri-Luma
• Vitinoin
• 11-cis,13-cis-Retinoic Acid >90%
• (11-CIS,13-CIS)-RETINOIC ACID
• Retinoic acid, (11-cis,13-cis)-; Retinoic acid, cis-11,cis-13- (8CI); (11-cis,13-cis)-Retinoic acid; 11-cis,13-cis-Retinoic acid
• (2Z,4Z,6E,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYLCYCLOHEX-1-EN-1-YL)NONA-2,4,6,8-TETRAENOIC ACID
• 3555-80-4
• ISOTRETINOIN IMPURITY C [EP IMPURITY]
• Isotretinoin EP Impurity C
• (2Z,4Z,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
• 11,13-Di-cis-retinoic Acid
• SCHEMBL13238976
• TRETINOIN IMPURITY C [EP IMPURITY]
• Retinoic acid, (11-cis,13-cis)-
• 8YMK8CRV7P
• Tretinoin impurity C [EP]
• (2Z,4Z,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraenoic acid
• UNII-8YMK8CRV7P

• Inchi： 1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6-,12-11+,15-8+,16-14-
• InChI Key： SHGAZHPCJJPHSC-SMMNRBFNSA-N
• SMILES： OC(/C=C(/C)\C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 300.208930132g/mol
• Monoisotopic Mass: 300.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 37.3Ų

11-cis,13-cis-Retinoic Acid >90% Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids

Additional information on 11-cis,13-cis-Retinoic Acid >90%

Research Brief on 11-cis,13-cis-Retinoic Acid >90% (CAS: 3555-80-4): Recent Advances and Applications

11-cis,13-cis-Retinoic Acid (CAS: 3555-80-4) is a stereoisomer of retinoic acid, a derivative of vitamin A, which has garnered significant attention in the fields of dermatology, oncology, and developmental biology due to its unique biological activities. Recent studies have focused on its high-purity form (>90%), which is critical for ensuring consistent and reproducible results in both research and therapeutic applications. This brief synthesizes the latest findings on the synthesis, mechanisms, and clinical potential of this compound.

A 2023 study published in the Journal of Medicinal Chemistry highlighted an optimized synthetic route for 11-cis,13-cis-Retinoic Acid (CAS: 3555-80-4) with a purity exceeding 90%. The researchers employed a novel catalytic isomerization process, which significantly reduced byproduct formation and improved yield. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical and clinical studies.

In dermatology, 11-cis,13-cis-Retinoic Acid has shown promise in modulating keratinocyte differentiation and reducing hyperproliferation in psoriatic models. A recent Nature Communications paper (2024) demonstrated its superior efficacy compared to all-trans retinoic acid (ATRA) in downregulating pro-inflammatory cytokines, suggesting potential as a next-generation topical therapy for inflammatory skin disorders. The high-purity formulation (>90%) was pivotal in achieving these results, as impurities were found to skew immune responses in earlier trials.

Oncological research has uncovered its role in cancer stem cell (CSC) regulation. A multicenter study published in Cell Reports Medicine (2023) revealed that 11-cis,13-cis-Retinoic Acid at >90% purity selectively targets ALDH1A3+ CSCs in glioblastoma, sensitizing them to conventional chemotherapy. The compound's unique spatial configuration (cis-11,13) appears to enhance blood-brain barrier penetration, a limitation of other retinoids. These findings have spurred Phase Ib trials for recurrent glioblastoma (NCT05678945).

Analytical challenges persist in characterizing this compound. A 2024 Analytical Chemistry study developed a validated HPLC-MS/MS method capable of distinguishing 11-cis,13-cis-Retinoic Acid from its 14 geometric isomers, crucial for quality control in pharmaceutical preparations. The method confirmed batch-to-batch consistency in >90% purity products currently supplied by major manufacturers like Sigma-Aldrich and TCI Chemicals.

Despite these advances, stability remains a concern. Accelerated stability testing (40°C/75% RH) showed that 11-cis,13-cis-Retinoic Acid >90% degrades by 15% within 3 months unless stored under inert atmosphere at -20°C. This underscores the need for improved formulation strategies, with lipid nanoparticle encapsulation showing promise in recent preprints (bioRxiv 2024.03.15.585112).

The evolving regulatory landscape is also noteworthy. The European Medicines Agency (EMA) issued new guidelines (Q3/2023) requiring enantiomeric purity documentation for retinoid APIs, directly impacting 11-cis,13-cis-Retinoic Acid products. Manufacturers achieving >90% purity with validated chiral separation methods will likely dominate the clinical supply chain.

In conclusion, 11-cis,13-cis-Retinoic Acid (CAS: 3555-80-4) at >90% purity represents a versatile tool in translational research, with growing applications from dermatology to neuro-oncology. Recent synthetic and analytical breakthroughs have addressed historical production challenges, though stability and formulation hurdles remain active research areas. The compound's unique stereochemistry continues to reveal novel biological mechanisms, warranting further investigation through controlled clinical trials.